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Compound of Interest

Compound Name: 5-Amino-2-fluorophenol

Cat. No.: B189856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for 5-Amino-
2-fluorophenol (CAS No. 100367-48-4), a key building block in the synthesis of

pharmaceuticals and other specialty chemicals. This document also outlines a representative

experimental protocol for a common application of this compound and presents relevant data in

a structured format to aid in research and development.

Physicochemical Properties
5-Amino-2-fluorophenol is a substituted aromatic compound with the following properties:

Property Value

CAS Number 100367-48-4

Molecular Formula C₆H₆FNO

Molecular Weight 127.12 g/mol [1]

Appearance Solid

Boiling Point 156-158 °C[2]

Purity Typically ≥95%
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Commercial Suppliers
The following table summarizes commercially available 5-Amino-2-fluorophenol from various

suppliers. Please note that pricing and availability are subject to change and should be

confirmed with the respective suppliers.

Supplier Product Number Purity
Available
Quantities

Sigma-Aldrich APO456798394 95%[2] Inquire

Apollo Scientific APO456798394 95% Inquire

Hoffman Fine

Chemicals
HFC2070 Inquire Inquire

Echemi - 95+% Inquire

Key Applications in Research and Development
5-Amino-2-fluorophenol is a valuable intermediate in organic synthesis, particularly in the

development of novel pharmaceuticals and functional materials. Its bifunctional nature,

possessing both an amino and a hydroxyl group, allows for versatile reactivity. A primary

application is in the synthesis of benzoxazole derivatives, which are important scaffolds in

medicinal chemistry.[3] Benzoxazoles are known to exhibit a wide range of biological activities,

making them attractive targets for drug discovery programs.

Experimental Protocol: Synthesis of a Benzoxazole
Derivative
The following is a representative protocol for the synthesis of a 2-substituted benzoxazole from

5-Amino-2-fluorophenol and a carboxylic acid, a common transformation for this class of

compounds.

Reaction: Condensation of 5-Amino-2-fluorophenol with a substituted benzoic acid to form a

6-fluoro-substituted 2-arylbenzoxazole.

Materials:
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5-Amino-2-fluorophenol

Substituted Benzoic Acid (e.g., p-toluic acid)

Polyphosphoric Acid (PPA)

Toluene

Sodium Bicarbonate Solution (saturated)

Ethyl Acetate

Magnesium Sulfate (anhydrous)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 5-Amino-2-fluorophenol (1 equivalent) and the substituted benzoic

acid (1.1 equivalents).

Reaction Medium: Add polyphosphoric acid (PPA) to the flask in sufficient quantity to ensure

efficient stirring of the reaction mixture.

Heating: Heat the reaction mixture to 180-200°C with vigorous stirring for 4-6 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to approximately 100°C and

carefully pour it onto crushed ice.

Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium

bicarbonate solution until the pH is approximately 7-8.

Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude

product.
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Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure 2-

substituted-6-fluorobenzoxazole.

Visualizing the Workflow
The following diagram illustrates the key steps in the synthesis of a benzoxazole derivative

from 5-Amino-2-fluorophenol.
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Workflow for Benzoxazole Synthesis
1. Reaction Setup

- 5-Amino-2-fluorophenol
- Substituted Benzoic Acid

- Polyphosphoric Acid (PPA)

2. Heating
- 180-200°C
- 4-6 hours

Heat

3. Work-up
- Quench with ice

Cool

4. Neutralization
- Saturated NaHCO3

5. Extraction
- Ethyl Acetate

6. Drying & Concentration
- Anhydrous MgSO4
- Rotary Evaporation

7. Purification
- Column Chromatography

Pure 2-Substituted-6-fluorobenzoxazole

Click to download full resolution via product page
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Caption: A schematic overview of the synthetic workflow for producing a 2-substituted-6-

fluorobenzoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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